N-tert-butyl-1-(cyclobutanecarbonyl)piperidine-2-carboxamide

• IUPAC Name: N-tert-butyl-1-(cyclobutanecarbonyl)piperidine-2-carboxamide
• InChI: InChI=1S/C15H26N2O2/c1-15(2,3)16-13(18)12-9-4-5-10-17(12)14(19)11-7-6-8-11/h11-12H,4-10H2,1-3H3,(H,16,18)
• InChI Key: YKSPZROFPSVJNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1CCCCN1C(=O)C2CCC2
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

N-tert-butyl-1-(cyclobutanecarbonyl)piperidine-2-carboxamide, commonly known as Boc-2-piperidone, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Boc-2-piperidone is not fully understood. However, it is believed to act as a nucleophile in various reactions due to the presence of a carbonyl group in its structure. This property makes it useful in the synthesis of various compounds.
Biochemical and Physiological Effects:
Boc-2-piperidone has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is relatively stable under normal laboratory conditions. It has also been shown to be soluble in various organic solvents, which makes it useful in various experimental procedures.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Boc-2-piperidone in lab experiments is its relatively simple synthesis method. It is also relatively cheap and readily available from various suppliers. However, one of the limitations of using Boc-2-piperidone is its limited solubility in water, which can make it difficult to use in certain experimental procedures.

Future Directions

There are several future directions for the use of Boc-2-piperidone in scientific research. One potential application is in the synthesis of new pharmaceuticals and agrochemicals. It can also be used as a starting material for the synthesis of new amino acids and peptides. In addition, further studies can be conducted to determine its biochemical and physiological effects, which can lead to the development of new applications for this compound.
Conclusion:
In conclusion, Boc-2-piperidone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its relatively simple synthesis method, low toxicity, and stability make it useful in various experimental procedures. Further studies are needed to determine its full potential in various fields and to develop new applications for this compound.

Synthesis Methods

Boc-2-piperidone can be synthesized by reacting piperidone with tert-butyl chloroformate in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure Boc-2-piperidone. This synthesis method is relatively simple and has been used by many researchers to obtain Boc-2-piperidone for their experiments.

Scientific Research Applications

Boc-2-piperidone has been extensively used in scientific research due to its potential applications in various fields. It has been used as a precursor in the synthesis of various compounds such as amino acids, peptides, and alkaloids. It has also been used as a starting material for the synthesis of pharmaceuticals and agrochemicals.